4,5-dimethyl-N-(1H-pyrazol-4-yl)thiophene-2-carboxamide

• IUPAC Name: 4,5-dimethyl-N-(1H-pyrazol-4-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C10H11N3OS/c1-6-3-9(15-7(6)2)10(14)13-8-4-11-12-5-8/h3-5H,1-2H3,(H,11,12)(H,13,14)
• InChI Key: DTLAPIZEMSODMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1)C(=O)NC2=CNN=C2)C
• Molecular Formula: C10H11N3OS
• Molecular Weight: 221.28 g/mol

Description

4,5-dimethyl-N-(1H-pyrazol-4-yl)thiophene-2-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as DPTC and has a molecular formula of C12H12N4OS.

Mechanism of Action

The exact mechanism of action of DPTC is not fully understood. However, studies have shown that it may act as an inhibitor of various enzymes and signaling pathways involved in disease progression. For example, DPTC has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the inflammation response.
Biochemical and Physiological Effects:
DPTC has been found to have various biochemical and physiological effects. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. Additionally, it has been found to modulate various signaling pathways involved in disease progression, such as the nuclear factor-kappa B (NF-κB) pathway.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPTC in lab experiments is its potential as a therapeutic agent for the treatment of various diseases. Additionally, it has been found to have low toxicity levels, making it a safe compound to use in experiments. However, one of the limitations of using DPTC is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of DPTC. One potential direction is to further investigate its potential as a therapeutic agent for the treatment of various diseases. Additionally, more research is needed to fully understand its mechanism of action and to identify any potential side effects. Finally, there is a need to develop more efficient synthesis methods for DPTC to make it more readily available for scientific research.
In conclusion, 4,5-dimethyl-N-(1H-pyrazol-4-yl)thiophene-2-carboxamide is a chemical compound that has potential applications in various scientific research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of DPTC as a therapeutic agent and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of DPTC involves the reaction of 4,5-dimethylthiophene-2-carboxylic acid with 1H-pyrazole-4-carboxamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain pure DPTC.

Scientific Research Applications

DPTC has been studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. It has been found to have potential as a therapeutic agent for the treatment of various diseases, such as cancer, inflammation, and neurodegenerative disorders.